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Compound of Interest

Compound Name: Ramelteon impurity D

Cat. No.: B3339254

An In-Depth Technical Guide to Ramelteon
Impurity D

A Note on Nomenclature: The designation "Ramelteon Impurity D" is not consistently defined
across commercial suppliers and is not currently listed in major pharmacopoeias such as the
United States Pharmacopeia (USP) or the European Pharmacopoeia (EP). This guide will
focus on the chemical entity most frequently designated as Ramelteon Impurity D by chemical
suppliers, which is N-(2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethyl)isobutyramide
(CAS 880152-61-4). It is crucial for researchers and drug development professionals to confirm
the identity of any impurity standard with definitive analytical techniques, as other molecules
are also marketed under the same name.

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthesis of Ramelteal Impurity D, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

Ramelteon Impurity D is structurally very similar to the active pharmaceutical ingredient (API)
Ramelteon. The key difference lies in the acyl group attached to the ethylamine side chain;
Impurity D possesses an isobutyryl group in place of the propionyl group found in Ramelteon.

Chemical Identity
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Identifier Value

2-methyl-N-[2-(2,6,7,8-tetrahydro-1H-
IUPAC Name cyclopentale][1]benzofuran-8-
yl)ethyl]propanamide[1]

N-(2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-

Synonym 8-yl)ethyl)isobutyramide[1]
CAS Number 880152-61-4

Molecular Formula C17H23NO2[1]

Molecular Weight 273.37 g/mol [1]

Physicochemical Properties

Detailed experimental data for the physicochemical properties of Ramelteon Impurity D are
not widely published. The following table includes predicted values and general properties.

Property Value Source
Boiling Point 458.9+24.0 °C Predicted[2]
Density 1.099 + 0.06 g/cm3 Predicted[2]
Storage Store at -20°C [1]

Potential Synthesis and Formation Pathway

Ramelteon Impurity D is likely formed as a process-related impurity during the synthesis of
Ramelteon. The final step in many reported syntheses of Ramelteon involves the acylation of
the key amine intermediate, (S)-2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethylamine.

The formation of Ramelteon Impurity D can be postulated to occur if isobutyryl chloride or a
related isobutyryl-donating reagent is present as a contaminant in the propionyl chloride used
for the synthesis of Ramelteon.

Figure 1. Postulated synthetic pathway for the formation of Ramelteon and Ramelteon
Impurity D.
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Experimental Protocol: Synthesis of the Amine
Precursor

While a specific protocol for the impurity is not available, the synthesis of the amine precursor
is a key step. The following is a generalized representation based on published Ramelteon
syntheses.

Figure 2. Generalized workflow for the synthesis of the key amine precursor to Ramelteon and
its impurities.

Analytical Characterization

The identification and quantification of Ramelteon Impurity D in the drug substance or product
are critical for quality control. High-Performance Liquid Chromatography (HPLC) is the most
common technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

A general HPLC method for separating Ramelteon from its impurities has been described,
which can be adapted and optimized for the specific quantification of Impurity D.

Experimental Protocol: General HPLC Method
e Column: Octadecylsilane (C18) bonded silica gel.

» Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% triethylamine solution, pH
adjusted with phosphoric acid) and an organic solvent (e.g., acetonitrile).[3]

» Detection: UV spectrophotometry, typically in the range of 210-310 nm.[3]
e Column Temperature: Controlled, for example, at 20-45 °C.[3]

o Flow Rate: Typically 0.5-2.0 mL/min.[3]

Data Presentation: Spectroscopic Data (Hypothetical)

As detailed spectroscopic data for Ramelteon Impurity D is not publicly available, the
following table is a representation of the expected data based on its chemical structure.
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Technique Expected Observations

Signals corresponding to the tricyclic core
protons, ethyl side chain protons, and a

1H NMR characteristic signal for the isobutyryl group (a
doublet for the two methyl groups and a septet

for the methine proton).

Resonances for the aromatic, furan, and indane
carbons, as well as signals for the amide

13C NMR _
carbonyl and the carbons of the isobutyryl

group.

A molecular ion peak [M+H]* at m/z 274.18,
Mass Spec. corresponding to the molecular formula
C17H23NO2.

Characteristic absorption bands for the N-H
IR Spec. stretch of the secondary amide, C=0 stretch of

the amide, and aromatic C-H stretches.

Other Potential "Ramelteon Impurity D" Structures

It is important for researchers to be aware of other molecules that have been labeled as
"Ramelteon Impurity D". These include:

e bis(2-(2, 6, 7, 8-tetrahydro-1H-indeno[5, 4-b]furan-8-yl)ethyl)amine:
o Molecular Formula: C26H31NO2
o Molecular Weight: 389.53 g/mol

o Note: This appears to be a dimeric impurity, potentially formed by the reaction of the amine
precursor with a reactive intermediate.[4]

e 4-Acetyl Ramelteon:

o Molecular Formula: C18H23NO3
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o Molecular Weight: 301.38 g/mol
o CAS Number: 1346598-94-4

o Note: This is an impurity where an acetyl group is attached to the aromatic ring of the
Ramelteon molecule.[5][6]

Conclusion

Ramelteon Impurity D, identified as N-(2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-
yhethyl)isobutyramide, is a critical process-related impurity in the synthesis of Ramelteon. Its
structural similarity to the APl necessitates robust analytical methods for its detection and
guantification to ensure the quality, safety, and efficacy of the final drug product. The ambiguity
in its nomenclature among suppliers underscores the need for rigorous in-house
characterization and confirmation of all impurity reference standards. Further research to
publish detailed experimental data and analytical protocols for this and other Ramelteon
impurities would be highly beneficial to the pharmaceutical community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3339254#ramelteon-impurity-d-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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